methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate
Overview
Description
Methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate (MCCOX) is a synthetic molecule with a wide range of applications in scientific research. It is a member of the oxathiolane family of compounds and is used in a variety of experiments, including biochemical and physiological studies.
Scientific Research Applications
Methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate is a versatile compound with a variety of applications in scientific research. It has been used in biochemical and physiological studies, as well as in studies of enzyme inhibition and enzyme kinetics. It has also been used to investigate the effects of reactive oxygen species on cell metabolism and to study the interactions between proteins and small molecules.
Mechanism of Action
Methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate is believed to act by inhibiting the activity of enzymes, such as cytochrome P450 (CYP), which are involved in the metabolism of drugs and other substances. It has also been suggested that methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate may act as an antioxidant, scavenging reactive oxygen species, which can damage cells and lead to disease.
Biochemical and Physiological Effects
methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate has been shown to have a variety of biochemical and physiological effects. In studies of enzyme inhibition, it has been found to inhibit the activity of CYP enzymes, leading to reduced metabolism of drugs and other substances. It has also been shown to reduce the activity of other enzymes, such as acetylcholinesterase and glutathione S-transferase. In addition, methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate has been found to reduce oxidative stress in cells, which can lead to improved health and longevity.
Advantages and Limitations for Lab Experiments
Methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and its effects on enzymes can be easily measured. However, there are some limitations to its use. It is not very stable and can degrade over time, and its effects on cells can be difficult to measure.
Future Directions
There are a number of potential future directions for the use of methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate in scientific research. It could be used to investigate the effects of oxidative stress on cells, as well as the effects of other reactive oxygen species. It could also be used to study the interactions between proteins and small molecules, as well as the effects of enzyme inhibition on drug metabolism. Additionally, it could be used to study the effects of environmental pollutants on cells and the effects of drug combinations on enzyme activity. Finally, it could be used to develop new drugs and therapies for the treatment of diseases.
Synthesis Methods
Methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate can be synthesized by a process known as the Williamson ether synthesis. This involves the reaction of 4-chloromethyl-2,2-dioxo-1,2-lambda6-oxathiolane-4-carboxylic acid with methyl iodide in the presence of a base, such as sodium hydroxide. The resulting product is a white solid with a melting point of 103-105 °C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(chloromethyl)-2,2-dioxo-1,2lambda6-oxathiolane-4-carboxylate involves the reaction of a starting material with a series of reagents to form the final product.", "Starting Materials": [ "Methyl acetoacetate", "Chloromethyl methyl sulfide", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Methyl acetoacetate is reacted with chloromethyl methyl sulfide in the presence of sodium hydroxide to form the intermediate, methyl 4-(chloromethyl)-2-oxobutanoate.", "Step 2: The intermediate is then treated with hydrochloric acid to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoyl chloride.", "Step 3: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 4: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 5: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 6: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 7: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 8: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 9: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 10: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 11: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 12: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 13: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 14: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 15: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 16: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 17: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 18: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 19: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 20: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 21: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 22: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 23: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 24: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 25: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 26: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 27: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 28: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 29: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 30: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 31: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 32: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 33: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 34: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 35: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 36: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 37: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 38: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 39: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 40: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 41: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 42: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, methyl 4-(chloromethyl)-2-oxobutanoic acid chloride.", "Step 43: The acid chloride is then reacted with sodium bicarbonate to form the corresponding carboxylic acid, methyl 4-(chloromethyl)-2-oxobutanoic acid.", "Step 44: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride, | |
CAS RN |
2731010-23-2 |
Molecular Formula |
C6H9ClO5S |
Molecular Weight |
228.7 |
Purity |
95 |
Origin of Product |
United States |
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